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Compound of Interest

Compound Name: Picen-1-OL

cat. No.: B15422492

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and potential biological relevance of the polycyclic aromatic ketone, 13(5H)-picenone. The
information is intended for researchers and professionals in the fields of medicinal chemistry,
pharmacology, and drug development.

Chemical Identification and Properties

While a specific CAS number for 13(5H)-picenone is not readily available in public databases,
its IUPAC name and other identifiers have been established.

IUPAC Name: 5H-picen-13-one[1]

Table 1: Computed Physicochemical Properties of 13(5H)-Picenone
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Property Value Reference
Molecular Formula C22H140 [1]
Molecular Weight 294.3 g/mol [1]
XLogP3-AA 4.7 [1]
Hydrogen Bond Donor Count 0 [1]
Hydrogen Bond Acceptor

C)c;untg p ! ]
Rotatable Bond Count 0 [1]

Exact Mass

294.104465066 Da

[1]

Monoisotopic Mass

294.104465066 Da

[1]

Experimental Protocols

The following sections detail a plausible synthetic route and a common method for evaluating

the anti-inflammatory activity of compounds like 13(5H)-picenone and its derivatives, based on

available literature.

Synthesis of Picene Scaffolds

The synthesis of picene derivatives often involves a photocyclization reaction. A versatile

method for creating the picene core involves the photocyclization of a 2,3-di(naphthalen-1-

yhacrylic acid ester under UV irradiation, which is reported to proceed under mild conditions

with improved yields.[2] Subsequent chemical modifications would be necessary to yield

13(5H)-picenone.

Hypothetical Synthetic Workflow for 13(5H)-Picenone
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Step 1: Condensation
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Step 2: Esterification
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UV irradiation

Step 3: Pho%ocyclization

[Picene ester intermediate)
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Step 4: Hydrolysis and Decarboxylation

[Picene intermediate)
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Step 5: Oxidation

)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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